
Technical Support Center: Managing Pyrophoric
Iron Pentacarbonyl Spills

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iron pentacarbonyl

Cat. No.: B077669 Get Quote

This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals working with iron pentacarbonyl.
It is intended to offer immediate, practical guidance for managing spills and other accidental

releases of this pyrophoric and toxic compound.

Frequently Asked Questions (FAQs)
Q1: What are the immediate first steps to take in case of an iron pentacarbonyl spill?

A1: In the event of a spill, the primary concerns are to prevent ignition and minimize exposure.

Immediately evacuate all non-essential personnel from the spill area.[1][2] Eliminate all ignition

sources, including sparks, open flames, and hot surfaces.[1][3] If the spill is small and you are

trained and equipped to handle it, proceed with the cleanup protocol. For large spills, evacuate

the area and contact your institution's emergency response team.[4]

Q2: What are the primary hazards of iron pentacarbonyl?

A2: Iron pentacarbonyl is a highly hazardous substance with multiple risks. It is pyrophoric,

meaning it can spontaneously ignite in air.[3][5] It is also highly flammable, with a flash point of

-15°C (5°F).[2][6] Vapors are heavier than air and can travel to an ignition source.[5] In addition

to its fire hazard, it is very toxic if inhaled, ingested, or absorbed through the skin.[2][6][7]

Exposure can cause headache, dizziness, nausea, and respiratory irritation, with the potential

for delayed and severe lung injury.[1][5][6]
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Q3: What personal protective equipment (PPE) is required when working with iron
pentacarbonyl?

A3: When handling iron pentacarbonyl, a high level of personal protective equipment is

mandatory. This includes a fire-resistant lab coat (e.g., Nomex®), chemical-resistant gloves

(consult manufacturer for compatibility, nitrile or neoprene are often recommended), and

chemical splash goggles or a face shield.[8][9] For any situation with a risk of inhalation, such

as a spill, a positive-pressure self-contained breathing apparatus (SCBA) is required.[3][5]

Q4: How should I store iron pentacarbonyl to prevent accidents?

A4: Iron pentacarbonyl should be stored in a cool, dry, well-ventilated area, away from heat,

sparks, and open flames.[10] It should be kept in a tightly closed container under an inert gas

like nitrogen or argon.[6] Store it separately from strong oxidizing agents, acids, and bases.[3]

The recommended storage temperature is typically between 2-8°C in a refrigerator approved

for flammable chemical storage.[9]

Q5: What should I do if iron pentacarbonyl catches fire?

A5: For a small fire, use a dry chemical, carbon dioxide (CO2), or soda ash extinguisher.[1] Do

not use water directly on a fire involving iron pentacarbonyl as it can be ineffective and

potentially spread the material.[2] For larger fires, evacuate the area immediately and activate

the fire alarm.[8] If a container of iron pentacarbonyl is exposed to fire, cool it with a water

spray from a safe distance to prevent explosion.[3]

Q6: How do I dispose of waste iron pentacarbonyl and contaminated materials?

A6: All materials contaminated with iron pentacarbonyl, including empty containers and

cleanup debris, must be treated as hazardous waste.[8][9] Do not dispose of it down the drain.

[2] Empty containers should be triple-rinsed with an inert solvent, and the rinsate must also be

collected as hazardous waste.[8] Unused or unwanted iron pentacarbonyl should be

quenched following a specific protocol before disposal.[8] Consult your institution's

environmental health and safety (EHS) office for specific disposal procedures.

Troubleshooting Guides
Scenario 1: Small Liquid Spill (<100 mL) in a Fume Hood
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Confirm Ventilation: Ensure the fume hood is operating correctly.

Gather Materials: Have a container of dry sand, powdered lime, or soda ash readily

available.[1][11] Do not use combustible absorbents like paper towels.[2]

Cover the Spill: Gently cover the spill with a layer of dry sand, powdered lime, or soda ash.

[1] This will help to smother the pyrophoric material and prevent ignition.

Wait and Observe: Allow the absorbent material to sit on the spill for a few minutes to ensure

any reaction has ceased.

Transfer to a Container: Carefully scoop the mixture into a designated, labeled metal

container for hazardous waste.[3]

Decontaminate: Wipe down the spill area with a cloth dampened with an inert solvent (e.g.,

toluene), followed by soap and water.[9] All cleaning materials must be disposed of as

hazardous waste.

Scenario 2: Spill Outside of a Fume Hood or a Large
Spill (>100 mL)

Evacuate Immediately: Alert all personnel in the vicinity and evacuate the laboratory.[1]

Isolate the Area: Close the doors to the laboratory to contain the vapors.

Activate Alarm: Activate the nearest fire alarm and contact your institution's emergency

response team or EHS office.[8]

Do Not Re-enter: Do not attempt to clean up a large spill or a spill in an unventilated area by

yourself.[4] Await the arrival of trained emergency responders who have the appropriate

PPE, including SCBAs.[3]

Data Presentation
Table 1: Physical and Chemical Properties of Iron Pentacarbonyl
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Property Value Reference

Chemical Formula Fe(CO)₅ [7]

Appearance
Straw-yellow to dark red, oily

liquid
[2][5][12]

Molar Mass 195.90 g/mol [7]

Boiling Point 103 °C (217 °F) [7]

Melting Point -21 °C (-5.8 °F) [7]

Flash Point -15 °C (5 °F) [2][6]

Vapor Pressure 40 mmHg at 30.6 °C [7]

Vapor Density 6.74 (Air = 1.0) [12]

Specific Gravity 1.457 g/cm³ [12]

Solubility in Water Insoluble [2][5][7]

Table 2: Occupational Exposure Limits for Iron Pentacarbonyl

Organization TWA (8-hour) STEL (15-minute) Reference

NIOSH (REL) 0.1 ppm (0.23 mg/m³) 0.2 ppm (0.45 mg/m³) [7]

ACGIH (TLV) 0.1 ppm (as Fe) 0.2 ppm (as Fe)

Experimental Protocols
Protocol 1: Decontamination of Glassware

Initial Rinse: Under an inert atmosphere (e.g., in a glovebox or fume hood with an inert gas

purge), rinse the glassware three times with an inert, high-boiling solvent such as toluene or

hexane to remove residual iron pentacarbonyl. The rinsate must be collected as hazardous

waste.[8]

Quenching Rinse: Carefully and slowly add a small amount of a reactive quenching agent

like isopropanol to the glassware to neutralize any remaining traces of iron pentacarbonyl.
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Observation: Observe the glassware for any signs of reaction (e.g., gas evolution, color

change). If a reaction occurs, wait for it to subside completely.

Aqueous Wash: Once the initial quenching is complete, the glassware can be carefully

removed from the inert atmosphere and washed with soap and water.

Final Rinse: Rinse the glassware with deionized water and then with a solvent like acetone

to ensure it is clean and dry for future use.

Protocol 2: Quenching of Excess Iron Pentacarbonyl
Caution: This procedure should only be performed by trained personnel in a fume hood and

with appropriate PPE.

Dilution: Dilute the excess iron pentacarbonyl in an inert solvent like toluene or hexane in a

three-necked flask equipped with a stirrer, a dropping funnel, and an inert gas inlet. The

recommended dilution is at least 10 parts solvent to 1 part iron pentacarbonyl.

Cooling: Place the flask in an ice bath to manage the heat generated during the exothermic

quenching reaction.

Slow Addition of Quenching Agent: Slowly add a quenching agent, such as isopropanol or

methanol, to the stirred solution via the dropping funnel.[13] The rate of addition should be

controlled to keep the temperature of the reaction mixture below 25°C.

Final Quench: After the initial quenching agent has been added and the reaction has

subsided, slowly add water to ensure complete neutralization of any remaining pyrophoric

material.[13]

Waste Disposal: The resulting mixture should be collected and disposed of as hazardous

waste according to your institution's guidelines.

Visualizations
Caption: Workflow for responding to an iron pentacarbonyl spill.
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Working with Iron Pentacarbonyl?
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

